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Compound of Interest

Compound Name: 2,3,4,5-Tetramethylhexane

. Get Quote

Cat. No.: B12649075

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. This guide provides a detailed procedure for the safe disposal of 2,3,4,5-
tetramethylhexane, a flammable hydrocarbon. While specific disposal information for this
compound is not readily available, the following procedures are based on best practices for the
disposal of similar flammable organic solvents.

Key Properties of 2,3,4,5-Tetramethylhexane

Understanding the physical and chemical properties of a substance is the first step in ensuring
its safe handling and disposal.

Property

Value

Molecular Formula

C10H22[1][2][3]

Molecular Weight 142.28 g/mol [1][2][3]
CAS Number 52897-15-1[1][2][3]
Appearance Data not available
Boiling Point Data not available

Vapor Pressure

3.77 mmHg at 25°C[2]
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Disposal Protocol

The disposal of 2,3,4,5-tetramethylhexane, like other flammable organic compounds, must be
handled with care to mitigate risks of fire, explosion, and environmental contamination. The
recommended disposal method is through a licensed chemical waste disposal service, which
typically involves incineration under controlled conditions.

Step-by-Step Disposal Procedure:

o Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate
PPE is worn, including safety glasses or goggles, chemical-resistant gloves (e.g., nitrile), and
a lab coat. Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood.

e \Waste Collection:

o Collect waste 2,3,4,5-tetramethylhexane in a designated, properly labeled, and sealed

container.

o The container must be compatible with the chemical and clearly marked as "Hazardous
Waste," also indicating "Flammable Liquid" and the full chemical name.

o Do not mix 2,3,4,5-tetramethylhexane with other waste types unless specifically
instructed to do so by your institution's environmental health and safety (EHS) office.

o Waste Storage:

o Store the sealed waste container in a designated, well-ventilated, and cool secondary
containment area away from sources of ignition such as heat, sparks, and open flames.

o Ensure the storage area is secure and accessible only to authorized personnel.
e Arrange for Disposal:

o Contact your institution's EHS office or a licensed chemical waste disposal contractor to
arrange for pickup and disposal.
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o Provide the contractor with a complete and accurate description of the waste, including its

composition and volume.

e Container Decontamination:

o Empty containers that held 2,3,4,5-tetramethylhexane should be triple-rinsed with a
suitable solvent. The rinsate should be collected and disposed of as hazardous waste.

o Alternatively, the container can be punctured to render it unusable for other purposes and
then disposed of in accordance with institutional and local regulations. Combustible

packaging may be incinerated by a licensed facility.[4]

Emergency Procedures:

o Spills: In the event of a spill, evacuate personnel from the immediate area. Remove all
sources of ignition.[4] Contain the spill using an inert absorbent material (e.g., vermiculite,
sand). Collect the absorbed material into a sealed container for disposal as hazardous

waste. Ensure adequate ventilation.[4]

e Fire: Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[4] Do not
use water, as it may be ineffective and spread the flammable liquid.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 2,3,4,5-
tetramethylhexane.
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Caption: Workflow for the safe disposal of 2,3,4,5-tetramethylhexane.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12649075?utm_src=pdf-body-img
https://www.benchchem.com/product/b12649075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12649075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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